Cas no 652997-72-3 (2-Propenoic acid, 3-(4-cyano-2-methylphenyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-cyano-2-methylphenyl)-, methyl ester, (2E)-
• CAS No: 652997-72-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 400781
• PubChem ID: 71376177
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-cyano-2-methylphenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-cyano-2-methylphenyl)-, methyl ester, (2E)-
• methyl 3-(4-cyano-2-methylphenyl)prop-2-enoate
• 652997-72-3
• DTXSID50798889

• Inchi： 1S/C12H11NO2/c1-9-7-10(8-13)3-4-11(9)5-6-12(14)15-2/h3-7H,1-2H3
• InChI Key： UQDQFUWFAYYTSD-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC1C=CC(C#N)=CC=1C)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09